Cas no 2171661-27-9 (2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2171661-27-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6512492
• PubChem ID: 165544483
• Update Time: 2025-07-10

2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• EN300-1511576
• 2171661-27-9
• 2-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(29-24-12-6-5-11-22(24)27(32)33)25(15-17-13-14-17)30-28(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,17,22-25H,5-6,11-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HUNOPUBCIHENHV-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2171661-27-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS No. 2171661-27-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting moiety, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers and industry professionals are increasingly exploring its applications in targeted therapies, particularly in the context of peptide-based drug design and prodrug development.

The structural uniqueness of this compound lies in its hybrid architecture, combining a cyclohexane-1-carboxylic acid backbone with an Fmoc-protected amino group. This design enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely adopted for creating therapeutic peptides and biomaterials. Recent studies highlight its compatibility with automated synthesis platforms, addressing the growing demand for high-throughput peptide production – a key trend in personalized medicine and oncology research.

From a biochemical perspective, the cyclopropyl moiety contributes to metabolic stability, a property highly sought after in GPCR-targeting drugs and enzyme inhibitors. This aligns with current industry focus on improving drug half-lives and reducing dosing frequencies. Meanwhile, the Fmoc group offers orthogonal protection during synthesis, enabling precise control over molecular assembly – a critical factor in developing next-generation biologics.

The compound's physicochemical properties have been extensively studied, with particular attention to its solubility profile in polar aprotic solvents like DMF and NMP. Such data proves invaluable for formulators working on injectable peptide formulations, another hot topic in biopharmaceutical circles. Furthermore, its stability under various pH conditions makes it suitable for oral drug delivery systems, an area witnessing explosive growth due to patient preference for non-invasive medications.

In the context of green chemistry initiatives, researchers are investigating eco-friendly purification methods for this intermediate, responding to the pharmaceutical industry's push toward sustainable manufacturing. Recent publications demonstrate successful implementation of aqueous workup procedures and biodegradable resins in its synthesis, addressing environmental concerns without compromising yield or purity.

Analytical characterization of CAS No. 2171661-27-9 typically involves advanced techniques like HPLC-MS and 2D-NMR, reflecting the compound's structural complexity. These methods ensure batch-to-batch consistency, a crucial requirement for GMP-compliant production of peptide therapeutics. The emergence of AI-assisted spectral analysis tools has further streamlined quality control processes for such specialized building blocks.

Market analysts note increasing patent activity surrounding derivatives of this compound, particularly in immune-oncology and neurodegenerative disease applications. Its modular design allows for strategic modifications at three reactive sites, enabling creation of targeted drug conjugates – a technology gaining traction in precision medicine approaches against hard-to-treat cancers.

From a regulatory standpoint, the compound's status as a non-natural amino acid derivative positions it favorably in drug approval pathways, avoiding some complexities associated with novel chemical entities. This aspect becomes particularly relevant as regulatory agencies worldwide implement expedited review programs for innovative therapies addressing unmet medical needs.

Ongoing research explores the compound's potential in biomaterial engineering, where its amphiphilic nature facilitates creation of self-assembling peptide nanostructures. This application aligns with trends in regenerative medicine and drug-eluting implants, showcasing the molecule's versatility beyond traditional pharmaceutical uses.

As the scientific community continues to unravel the full potential of 2-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid, its role appears set to expand across multiple domains of life sciences. The compound exemplifies how sophisticated organic building blocks are driving innovation in precision therapeutics and advanced drug delivery systems, answering pressing challenges in modern healthcare.